Cas no 1153758-04-3 (1-(Azetidin-1-yl)-2-hydroxyethan-1-one)
1-(Azetidin-1-yl)-2-hydroxyethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(azetidin-1-yl)-2-hydroxyethan-1-one
- 1-(azetidin-1-yl)-2-hydroxyethanone
- 1-(1-Azetidinyl)-2-hydroxyethanone
- 1-(Azetidin-1-yl)-2-hydroxyethan-1-one
-
- Inchi: 1S/C5H9NO2/c7-4-5(8)6-2-1-3-6/h7H,1-4H2
- InChI Key: CUBIWYRZDPJKMX-UHFFFAOYSA-N
- SMILES: O=C(CO)N1CCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 98.6
- XLogP3: -0.8
- Topological Polar Surface Area: 40.5
1-(Azetidin-1-yl)-2-hydroxyethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD02022-5g |
1-(azetidin-1-yl)-2-hydroxyethan-1-one |
1153758-04-3 | 95% | 5g |
$1873 | 2023-09-07 | |
| Enamine | EN300-1703996-0.05g |
1-(azetidin-1-yl)-2-hydroxyethan-1-one |
1153758-04-3 | 95% | 0.05g |
$197.0 | 2023-09-20 | |
| Enamine | EN300-1703996-0.1g |
1-(azetidin-1-yl)-2-hydroxyethan-1-one |
1153758-04-3 | 95% | 0.1g |
$293.0 | 2023-09-20 | |
| Enamine | EN300-1703996-0.25g |
1-(azetidin-1-yl)-2-hydroxyethan-1-one |
1153758-04-3 | 95% | 0.25g |
$418.0 | 2023-09-20 | |
| Enamine | EN300-1703996-0.5g |
1-(azetidin-1-yl)-2-hydroxyethan-1-one |
1153758-04-3 | 95% | 0.5g |
$656.0 | 2023-09-20 | |
| Enamine | EN300-1703996-1.0g |
1-(azetidin-1-yl)-2-hydroxyethan-1-one |
1153758-04-3 | 95% | 1g |
$842.0 | 2023-06-04 | |
| Enamine | EN300-1703996-2.5g |
1-(azetidin-1-yl)-2-hydroxyethan-1-one |
1153758-04-3 | 95% | 2.5g |
$1650.0 | 2023-09-20 | |
| Enamine | EN300-1703996-5.0g |
1-(azetidin-1-yl)-2-hydroxyethan-1-one |
1153758-04-3 | 95% | 5g |
$2443.0 | 2023-06-04 | |
| Enamine | EN300-1703996-10.0g |
1-(azetidin-1-yl)-2-hydroxyethan-1-one |
1153758-04-3 | 95% | 10g |
$3622.0 | 2023-06-04 | |
| Enamine | EN300-1703996-1g |
1-(azetidin-1-yl)-2-hydroxyethan-1-one |
1153758-04-3 | 95% | 1g |
$842.0 | 2023-09-20 |
1-(Azetidin-1-yl)-2-hydroxyethan-1-one Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 1-(Azetidin-1-yl)-2-hydroxyethan-1-one
Introduction to 1-(Azetidin-1-yl)-2-hydroxyethan-1-one (CAS No. 1153758-04-3)
1-(Azetidin-1-yl)-2-hydroxyethan-1-one, identified by its Chemical Abstracts Service (CAS) number 1153758-04-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic ketone features an azetidine ring fused with a hydroxy ketone moiety, making it a versatile intermediate in the development of novel therapeutic agents. The unique structural framework of this compound has garnered attention for its potential applications in medicinal chemistry, particularly in the synthesis of bioactive molecules targeting various physiological pathways.
The molecular structure of 1-(Azetidin-1-yl)-2-hydroxyethan-1-one consists of a five-membered azetidine ring connected to a prochiral ketone group. This configuration allows for diverse functionalization strategies, enabling chemists to explore modifications that enhance binding affinity, metabolic stability, and pharmacokinetic properties. The presence of both a hydroxyl and a carbonyl group provides multiple sites for further derivatization, making it a valuable building block in the construction of complex drug candidates.
In recent years, the interest in azetidine derivatives has surged due to their remarkable biological activity. Studies have demonstrated that azetidine-based scaffolds exhibit promising properties as scaffolds for drug discovery, particularly in the inhibition of enzymes and receptors involved in inflammatory and infectious diseases. The hydroxy ketone functionality in 1-(Azetidin-1-yl)-2-hydroxyethan-1-one further enhances its potential as a pharmacophore, allowing for the development of molecules with improved solubility and bioavailability.
One of the most compelling aspects of 1-(Azetidin-1-yl)-2-hydroxyethan-1-one is its role as a precursor in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of peptides while overcoming limitations such as poor oral bioavailability and susceptibility to proteolytic degradation. The azetidine ring provides a rigid framework that can be engineered to mimic peptide bonds, while the hydroxy ketone group serves as a handle for further chemical modifications. This has led to the development of novel compounds with enhanced therapeutic profiles.
Recent advancements in computational chemistry have further highlighted the significance of 1-(Azetidin-1-yl)-2-hydroxyethan-1-one in drug design. Molecular modeling studies have revealed that this compound can interact with biological targets through multiple binding modes, enhancing its potential as a lead compound. Additionally, virtual screening approaches have identified derivatives of this scaffold that exhibit high affinity for enzymes implicated in cancer and neurodegenerative diseases. These findings underscore the importance of 1-(Azetidin-1-yl)-2-hydroxyethan-1-one as a key intermediate in modern medicinal chemistry.
The synthetic methodologies for 1-(Azetidin-1-yl)-2-hydroxyethan-1-one have also seen significant progress. Modern synthetic techniques, including transition metal-catalyzed reactions and asymmetric hydrogenation, have enabled efficient and scalable production of this compound. These advancements have not only improved access to 1153758-04-3 but also facilitated the exploration of its derivatives. For instance, enantioselective synthesis has been employed to produce enantiomerically pure forms of this compound, which are crucial for evaluating their pharmacological activity without interference from racemic impurities.
In clinical research, 1-(Azetidin-1-yl)-2-hydroxyethan-1-one and its derivatives have been investigated for their potential therapeutic applications. Preclinical studies have shown that certain analogs exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Furthermore, preliminary trials have suggested that these compounds may have neuroprotective effects, making them promising candidates for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The hydroxy ketone group plays a critical role in these interactions by facilitating hydrogen bonding with biologically relevant targets.
The future prospects of 1153758-04-3 are vast, with ongoing research exploring its potential in various therapeutic areas. Innovations in synthetic chemistry continue to expand the toolkit available for modifying this scaffold, leading to an ever-growing library of bioactive molecules. Additionally, interdisciplinary approaches combining organic chemistry with bioinformatics and structural biology are expected to accelerate the discovery process. These collaborative efforts hold promise for unlocking new therapeutic opportunities derived from (Azetidin-1-y l)-2-hydroxyethan - 1 - one.
As our understanding of biological systems evolves, so too does the demand for innovative molecular entities like ( Az etidine - 1 - yl ) - 2 - hydro xy eth an - 1 - one . Its unique structural features make it an indispensable tool in pharmaceutical research, offering a balance between structural diversity and functional versatility. By leveraging cutting-edge synthetic methods and computational tools, scientists are poised to harness the full potential of this compound, driving forward advancements in drug discovery and development.
1153758-04-3 (1-(Azetidin-1-yl)-2-hydroxyethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)